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Compound of Interest

Compound Name: 5-Chloro-2,1,3-benzothiadiazole

Cat. No.: B1584262

An In-Depth Technical Guide to the Physicochemical Properties of 4-Amino-5-chloro-2,1,3-
benzothiadiazole (CAS 30536-19-7)

Introduction

4-Amino-5-chloro-2,1,3-benzothiadiazole, identified by the CAS number 30536-19-7, is a
heterocyclic aromatic amine with significant applications in medicinal and materials chemistry.
[1][2] Its unique electronic properties, stemming from the fusion of a benzene ring with an
electron-deficient thiadiazole moiety, make it a valuable building block in the synthesis of a
range of functional molecules.[3] This technical guide provides a comprehensive overview of
the physical and chemical properties of this compound, tailored for researchers, scientists, and
professionals in drug development.

Molecular Identity and Structure

A clear understanding of the molecular identity is foundational to any chemical investigation. 4-
Amino-5-chloro-2,1,3-benzothiadiazole is systematically named 5-chloro-2,1,3-
benzothiadiazol-4-amine according to IUPAC nomenclature.[2][4] It is also known by several
synonyms, including 4-Amino-5-chloropiazthiole and is recognized as Impurity E of Tizanidine
Hydrochloride in pharmacopeial contexts.[4][5][6]

The molecular formula of the compound is CeH4CIN3S, corresponding to a molecular weight of
approximately 185.63 g/mol .[1][5][7][8]
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Caption: Molecular Structure of 4-Amino-5-chloro-2,1,3-benzothiadiazole

Physicochemical Properties

The physical and chemical characteristics of a compound dictate its behavior in various
systems and are crucial for designing synthetic routes and formulation strategies.

Physical State and Appearance

At ambient conditions, 4-Amino-5-chloro-2,1,3-benzothiadiazole exists as a light yellow to
orange crystalline powder.[1][8][9][10]

Melting and Boiling Points

The melting point of this compound is consistently reported in the range of 87 to 91 °C, with a
specific value of 89 °C frequently cited.[1][8][9][11][12] The boiling point is predicted to be
approximately 316.4 °C at standard atmospheric pressure.[11][12][13]

Solubility

4-Amino-5-chloro-2,1,3-benzothiadiazole is soluble in organic solvents such as methanol and
ethyl acetate.[8][10] Information regarding its solubility in water is not readily available,
suggesting it is likely sparingly soluble in aqueous media, a common characteristic for
compounds with its structural features.

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and confirmation of the identity
of a compound. While detailed spectral data is proprietary to manufacturers, PubChem lists
GC-MS data for this compound.[4] For research and development purposes, it is recommended
to acquire lot-specific Certificates of Analysis which may include NMR, IR, and mass
spectrometry data.[2][7]

Data Summary Table
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Property Value Source(s)

CAS Number 30536-19-7 [LI21[41050071181I9]
5-chloro-2,1,3-benzothiadiazol-

IUPAC Name ) [2][4]
4-amine

Molecular Formula CeHaCINsS [L1[415117118]

Molecular Weight 185.63 g/mol [L151171181]
Light yellow to orange

Appearance (1181911101
powder/crystal

Melting Point 87-91 °C (1181911101

Boiling Point ~316.4 °C (Predicted) [11][12][13]

B Soluble in methanol and ethyl

Solubility [8][10]

acetate

Reactivity and Applications

The chemical reactivity of 4-Amino-5-chloro-2,1,3-benzothiadiazole is centered around the
amino group and the aromatic ring system, making it a versatile intermediate.

Key Synthetic Intermediate

This compound is a crucial intermediate in the synthesis of various organic molecules.[1][2] Its
most notable application is in the pharmaceutical industry as a key precursor for the production
of Tizanidine, a centrally acting a2 adrenergic agonist used as a muscle relaxant.[3][10]

] Reacts with ]
4-Amino-5-chloro- \ imidazoline derivative > Condensation Forms Tizanidine
2,1,3—benzothiadiazole) Reaction

Click to download full resolution via product page

Caption: Synthetic Pathway to Tizanidine
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Beyond pharmaceuticals, it serves as an intermediate in the manufacturing of dyes and
pigments, where the benzothiadiazole core contributes to the color and stability of the final
products.[1] It is also utilized in the synthesis of herbicides and pesticides.[1]

Materials Science and Analytical Chemistry

In the realm of materials science, the unique electronic structure of 4-Amino-5-chloro-2,1,3-
benzothiadiazole makes it a target for incorporation into specialized polymers and coatings to
enhance their properties.[1] Furthermore, its potential for developing fluorescent sensors for
environmental monitoring is an active area of research.[1][3] In analytical chemistry, it can be
employed as a reagent for the detection and quantification of specific analytes.[1]

Safety and Handling

Proper handling of 4-Amino-5-chloro-2,1,3-benzothiadiazole is imperative to ensure
laboratory safety.

Hazard Identification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), this compound is classified as follows:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[11]

Skin Irritation (Category 2), H315: Causes skin irritation.[4][9][14][15]

Eye Irritation (Category 2), H319: Causes serious eye irritation.[4][9][14][15]

Hazardous to the aquatic environment, long-term hazard (Category 2), H411: Toxic to
aguatic life with long lasting effects.[4]

The signal word associated with these hazards is "Warning".[4][9][11]

Recommended Handling Procedures

When working with this compound, the following precautionary measures should be taken:
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e Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[11][14][15]

e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
[11][15]

o Hygiene: Wash hands thoroughly after handling.[9][14] Avoid contact with skin and eyes.[11]

e Spills: In case of a spill, avoid dust formation.[11] Pick up and arrange disposal without
creating dust.[11]

o Storage: Store in a cool, dark, and dry place.[9][16] Some suppliers recommend storage at
2-8 °C.[1]

Conclusion

4-Amino-5-chloro-2,1,3-benzothiadiazole is a compound of significant interest due to its
versatile chemical nature and its role as a key building block in various industries. A thorough
understanding of its physical and chemical properties, as outlined in this guide, is essential for
its safe handling and effective utilization in research, development, and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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